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Compound of Interest

Compound Name: Pigment Yellow 194

Cat. No.: B1581403 Get Quote

A comprehensive analysis of Pigment Yellow 194 reveals its robust performance profile across

various polymer systems, positioning it as a formidable contender against other high-

performance yellow pigments. This guide provides a detailed comparison with key alternatives,

supported by experimental data, to assist researchers and product developers in making

informed decisions for their specific applications.

Pigment Yellow 194, a benzimidazolone-based organic pigment, is prized for its excellent heat

stability, lightfastness, and chemical resistance, making it a popular choice for coloring plastics

such as PVC, polyolefins (PE, PP), and engineering plastics.[1][2] This report delves into a

comparative performance validation of Pigment Yellow 194 against three widely used

alternatives: Pigment Yellow 180, Pigment Yellow 154, and the inorganic Pigment Yellow 184

(Bismuth Vanadate).

Comparative Performance Data
To facilitate a clear comparison, the following tables summarize the key performance indicators

of Pigment Yellow 194 and its alternatives in various polymer systems. The data has been

compiled from various technical datasheets and industry sources.

Table 1: Performance in Polyolefins (HDPE)
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Property
Pigment
Yellow 194

Pigment
Yellow 180

Pigment
Yellow 154

Pigment
Yellow 184
(Bismuth
Vanadate)

Heat Stability

(°C)
~280 290[3][4] 210[1] >300[5]

Lightfastness (1-

8 Scale)
7-8[6] 6-7[3] 8[1] 8[7]

Weather

Fastness (1-5

Scale)

- 5[3] 5[1] 5[7]

Migration

Resistance (1-5

Scale)

Excellent[2] 5[4] 5[8] 5[9]

Chemical

Resistance

(Acid/Alkali)

Excellent (5/5) Excellent (5/5)[3] Excellent (5/5)[1] Excellent (5/5)[7]

Table 2: Performance in Polyvinyl Chloride (PVC)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.hengyitek.com/product/pigment-yellow-180-for-plastics-and-ink/
https://www.finelandchem.com/pigment-yellow-180/
https://www.hengyitek.com/product/pigment-yellow-154/
https://www.pigments.com/extending-the-boundaries-bismuth-based-pigments-for-the-plastics-industry/
https://icdn.tradew.com/file/202209/1575536/pdf/7838500.pdf
https://www.hengyitek.com/product/pigment-yellow-180-for-plastics-and-ink/
https://www.hengyitek.com/product/pigment-yellow-154/
https://www.zpigments.com/product/bismuth-vanadate-yellow/
https://www.hengyitek.com/product/pigment-yellow-180-for-plastics-and-ink/
https://www.hengyitek.com/product/pigment-yellow-154/
https://www.zpigments.com/product/bismuth-vanadate-yellow/
https://tecmos.com/wp-content/uploads/2023/08/PIGMENT-YELLOW-PY-180-HG-1.pdf
https://www.finelandchem.com/pigment-yellow-180/
https://www.origochem.com/products/pigment-yellow-154/
https://www.finelandchem.com/pigment-yellow-184/
https://www.hengyitek.com/product/pigment-yellow-180-for-plastics-and-ink/
https://www.hengyitek.com/product/pigment-yellow-154/
https://www.zpigments.com/product/bismuth-vanadate-yellow/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Pigment
Yellow 194

Pigment
Yellow 180

Pigment
Yellow 154

Pigment
Yellow 184
(Bismuth
Vanadate)

Heat Stability

(°C)
Suitable

Recommended[2

]
210[10]

Recommended[1

1]

Lightfastness (1-

8 Scale)
7 6-7[2] 8[8] 8[7]

Migration

Resistance (1-5

Scale)

Excellent[2]
5 (in plasticized

PVC)[4]
5[8] 5[9]

Suitability
Recommended[1

]

Recommended[3

]

Recommended

for rigid PVC[8]
Suitable[7]

Experimental Protocols
The performance data presented in this guide is based on standardized testing methodologies.

The following are detailed protocols for the key experiments cited.

Heat Stability Testing (based on ASTM D3045)
Specimen Preparation: The pigment is compounded with the polymer resin (e.g., HDPE,

PVC) at a specified concentration (e.g., 0.1%, 1.0%). The compounded material is then

injection molded into standard test plaques.[12]

Conditioning: The test plaques are conditioned at a standard laboratory atmosphere for a

minimum of 24 hours.[12]

Exposure: The conditioned plaques are placed in a forced-air oven at a series of increasing

temperatures (e.g., in 10°C or 20°C increments). The dwell time at each temperature is

typically 5-10 minutes.[13]

Evaluation: After each exposure interval, the color of the test plaque is compared to an

unexposed control plaque. The heat stability is reported as the maximum temperature at
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which no significant color change is observed. A color difference (ΔE*ab) of 3 is often used

as the threshold for significant change.[13]

Lightfastness Testing (based on ISO 787-15, ISO 4892-2)
Specimen Preparation: Pigmented polymer plaques are prepared as described in the heat

stability protocol. Both a full shade (pigment only) and a tint tone (pigment with a

standardized amount of TiO2) are typically tested.[13]

Exposure: A portion of each test plaque is masked with an opaque cover. The plaques are

then exposed to a controlled artificial light source (e.g., Xenon arc lamp) that simulates

natural sunlight in an accelerated weathering chamber.[13][14]

Evaluation: The color change of the exposed area is periodically assessed against the

unexposed (masked) area. The degree of color change is rated against the Blue Wool Scale,

where a rating of 8 indicates the highest lightfastness and 1 indicates the lowest.[13][15]

Chemical Resistance Testing
Specimen Preparation: Pigmented polymer plaques are prepared as previously described.

Immersion: The test plaques are partially immersed in solutions of 5% hydrochloric acid

(HCl) and 5% sodium hydroxide (NaOH) for a specified duration (e.g., 24 hours) at room

temperature.

Evaluation: After immersion, the plaques are removed, rinsed with deionized water, and

dried. The color of the immersed portion is compared to the un-immersed portion. The

resistance is rated on a 1-5 scale, where 5 indicates no change in color.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for validating the performance of a

pigment in a polymer system.
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Pigment Performance Validation Workflow

Conclusion
Pigment Yellow 194 demonstrates a well-rounded performance profile, particularly in terms of

its high heat stability and excellent chemical resistance, making it a reliable choice for a wide

range of plastic applications. When compared to Pigment Yellow 180, it offers similar or slightly
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better heat stability. While Pigment Yellow 154 may exhibit superior lightfastness, its heat

stability is significantly lower, limiting its use in high-temperature processing. The inorganic

Pigment Yellow 184 (Bismuth Vanadate) stands out for its exceptional heat stability and

lightfastness, positioning it as a premium performance option.

The selection of the optimal yellow pigment will ultimately depend on the specific requirements

of the polymer system, the processing conditions, and the end-use application's performance

demands. This guide provides the foundational data and methodologies to aid in this critical

selection process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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